Cas no 67110-72-9 (2-Pentanone, 4-phenyl-, (R)-)

• Product Name: 2-Pentanone, 4-phenyl-, (R)-
• CAS No: 67110-72-9
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 395358
• PubChem ID: 10773297
• Update Time: 2025-04-19

2-Pentanone, 4-phenyl-, (R)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone, 4-phenyl-, (R)-
• 67110-72-9
• DTXSID00444622
• SCHEMBL11484603

• Inchi： 1S/C11H14O/c1-9(8-10(2)12)11-6-4-3-5-7-11/h3-7,9H,8H2,1-2H3/t9-/m1/s1
• InChI Key： SYOVWIRLZABVDO-SECBINFHSA-N
• SMILES： O=C(C)C[C@@H](C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 162.104465066g/mol
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų